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Introduction
PFI-3 is a potent and selective, cell-permeable chemical probe that targets the bromodomains

of the SWI/SNF (SWItch/Sucrose Non-Fermentable) family of chromatin remodeling

complexes.[1][2] Specifically, it inhibits the bromodomains of SMARCA2 (BRM), SMARCA4

(BRG1), and Polybromo-1 (PB1/BAF180), with a dissociation constant (Kd) of approximately 89

nM for SMARCA2/4.[1] By binding to the acetyl-lysine binding pockets of these bromodomains,

PFI-3 displaces the BAF complex from chromatin, thereby modulating gene expression.[3] This

activity makes PFI-3 a valuable tool for investigating the role of the SWI/SNF complex in

various biological processes, including stem cell differentiation and cancer biology.[1][3]

It is important to note that while both PFI-3's targets and Bromodomain and PHD Finger

Containing Protein 1 (BRPF1) are bromodomain-containing proteins involved in chromatin

regulation, they belong to different protein complexes. PFI-3 selectively inhibits components of

the BAF (SWI/SNF) complex, whereas BRPF1 is a core component of the MOZ/MORF histone

acetyltransferase (HAT) complex. Current scientific literature does not indicate that PFI-3
directly inhibits BRPF1.
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Solvent Concentration Remarks

DMSO ≥15.15 mg/mL

Sonication may be required.

Use of fresh, anhydrous

DMSO is recommended as

hygroscopic DMSO can impact

solubility.[4]

Ethanol ≥2.97 mg/mL
Gentle warming and sonication

may be required.

DMF 25 mg/mL

DMSO:PBS (pH 7.2) (1:5) 0.15 mg/mL

Water Insoluble

Table 2: PFI-3 Stability and Storage
Form Storage Temperature Stability

Solid (Powder) -20°C ≥ 4 years[1]

Stock Solution (in DMSO) -20°C 1 year

-80°C 2 years

Note: For optimal results, it is recommended to prepare fresh working solutions for in vivo

experiments on the day of use.[1] Aliquoting stock solutions is advised to avoid repeated

freeze-thaw cycles.[1]

Experimental Protocols
Protocol 1: Preparation of PFI-3 Stock Solution (10 mM
in DMSO)
Materials:

PFI-3 powder (MW: 321.37 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes

Procedure:

Allow the PFI-3 vial to equilibrate to room temperature before opening.

Weigh out the desired amount of PFI-3 powder. For example, to prepare 1 mL of a 10 mM

stock solution, use 3.21 mg of PFI-3.

Add the appropriate volume of anhydrous DMSO to the PFI-3 powder.

Vortex and/or sonicate the solution until the PFI-3 is completely dissolved.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize

freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as indicated in Table 2.

Protocol 2: Preparation of PFI-3 Working Solution for In
Vitro Cell-Based Assays
Materials:

PFI-3 stock solution (e.g., 10 mM in DMSO)

Appropriate cell culture medium

Procedure:

Thaw an aliquot of the PFI-3 stock solution at room temperature.

Dilute the stock solution to the desired final concentration in pre-warmed cell culture

medium. For example, to prepare a 10 µM working solution from a 10 mM stock, perform a

1:1000 dilution.

Mix the working solution thoroughly by gentle inversion or pipetting before adding it to the

cells.
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Ensure the final DMSO concentration in the cell culture is at a non-toxic level (typically ≤

0.1%). A vehicle control (medium with the same final concentration of DMSO) should be

included in the experiment.

Typical Concentrations for Cell-Based Assays:

Concentrations for cell-based assays can range from 1 µM to 10 µM, depending on the cell

type and experimental endpoint.[1]

Protocol 3: Formulation of PFI-3 for In Vivo Animal
Studies
Materials:

PFI-3 powder

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Corn Oil

Procedure for a Clear Solution Formulation:

Prepare a stock solution of PFI-3 in DMSO.

To prepare the final formulation, add the solvents sequentially in the following volumetric

ratio: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1] For example, to prepare

1 mL of the vehicle, mix 100 µL of DMSO, 400 µL of PEG300, 50 µL of Tween-80, and 450

µL of Saline.

Add the PFI-3 stock solution to the vehicle to achieve the desired final concentration. A

solubility of ≥ 2.25 mg/mL can be achieved with this formulation.[1]
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Mix thoroughly until a clear solution is obtained. Gentle heating and/or sonication can aid

dissolution.

It is recommended to use this formulation on the same day it is prepared.

Procedure for a Corn Oil-Based Formulation:

Prepare a stock solution of PFI-3 in DMSO.

To prepare the final formulation, add the solvents sequentially in the following volumetric

ratio: 10% DMSO and 90% Corn Oil.

Add the PFI-3 stock solution to the corn oil to achieve the desired final concentration. A

solubility of ≥ 2.25 mg/mL can be achieved with this formulation.

Mix thoroughly until a clear solution is obtained.

It is recommended to use this formulation on the same day it is prepared.
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PFI-3 Mechanism of Action
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Caption: PFI-3 inhibits the BAF complex by binding to bromodomains.
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General Workflow for PFI-3 in Cell-Based Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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